3-((3,5-Dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)methyl)benzoic acid

• CAS: 62003-14-9
• Molecular Formula: C11H9N3O4
• Molecular Weight: 247.21 g/mol
• SMILES: C1=CC(=CC(=C1)C(=O)O)CN2C(=O)NC(=O)C=N2
• InChI: InChI=1S/C11H9N3O4/c15-9-5-12-14(11(18)13-9)6-7-2-1-3-8(4-7)10(16)17/h1-5H,6H2,(H,16,17)(H,13,15,18)
• InChIKey: OVIIOYIOKQTJMV-UHFFFAOYSA-N

Researchers targeting GABAB receptor PAMs or PK1 antagonists face synthetic delays when only ester precursors are available, requiring deprotection steps that risk triazinedione ring degradation. This meta-substituted triazinedione-benzoic acid (CAS 62003-14-9) supplies the free carboxylic acid directly, enabling one-step amide coupling without intermediate hydrolysis. • Maps to the Addex Pharma patent-defined triazinedione pharmacophore for GABAB PAM library synthesis • Meta-substitution offers distinct H-bond geometry and steric profile vs. the para regioisomer (CAS 18510-65-1), critical for binding-site complementarity • Free acid handle supports direct bioconjugation to fluorescent dyes, biotin, or photoaffinity labels for chemical biology probe development

Triazinedione-Benzoic Acid Hybrid: Product Overview

3-((3,5-Dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)methyl)benzoic acid (CAS 62003-14-9) is a heterocyclic building block belonging to the 1,2,4-triazine-3,5-dione (triazinedione) class, featuring a benzoic acid moiety linked via a methylene spacer at the N2 position of the triazine ring . It is categorized as a screening compound and synthetic intermediate with potential relevance to medicinal chemistry programs targeting GABAB receptors, prokineticin receptors, and gonadotropin-releasing hormone receptors [1] [2].

1

Screening compound and synthetic intermediate for medicinal chemistry and agrochemical research

2

Free carboxylic acid enables direct amide coupling or salt formation without a deprotection step

3

N2-meta-benzoic acid architecture maps onto GPCR-targeted patent scaffolds for allosteric modulator libraries

• [1] Addex Pharma S.A. Triazinedione derivatives as GABAB receptor modulators. US Patent 8,344,138 B2, 2013. View Source
• [2] Campo, B.; Gibelin, A.; Mhalla, K.; Riguet, E. Novel triazinedione derivatives as GABAB receptor modulators. US Patent Application 2013/0123262 A1, 2013. View Source

Generic Substitution Risks: Triazinedione-Benzoic Acid

Triazinedione-benzoic acid hybrids cannot be casually interchanged because the substitution pattern on both the benzoic acid ring (meta vs. para) and the triazine N2 position critically dictates molecular recognition and synthetic derivatization potential. The meta-substituted target compound offers a distinct orientation of the carboxylic acid group relative to the triazine core, which directly influences hydrogen-bonding geometry, steric accessibility for amide coupling, and the conformational space available to downstream conjugates . Ester analogs (methyl, ethyl, trifluoroethyl) lack the free carboxylic acid handle required for direct amidation or salt formation, while the para-substituted regioisomer (CAS 18510-65-1) presents altered spatial and electronic properties that can lead to divergent biological activity or failed coupling chemistry . These structural distinctions, although subtle, carry consequential weight in medicinal chemistry and chemical biology contexts where binding-site complementarity and synthetic tractability are paramount.

Regioisomer mismatch

Para-substituted isomer may alter hydrogen-bond geometry, acidity, and amide coupling trajectory compared to the meta-substituted target compound.

Synthetic workflow shift

Ester analogs (methyl, ethyl) require an additional saponification step prior to conjugation, adding synthetic complexity and potential yield loss.

Pharmacophore limitation

Generic triazinediones lacking the N2-benzyl-benzoic acid motif limit SAR exploration at the targeted GPCR or agrochemical binding site.

Comparative Evidence: Triazinedione-Benzoic Acid vs. Analogs

Meta vs. Para Substitution: Conformation & Physicochemistry

The target compound is the meta-substituted benzoic acid regioisomer, whereas the commercially available analog 4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)benzoic acid (CAS 18510-65-1) is the para-substituted counterpart. The meta configuration places the carboxylic acid group one carbon removed from the optimal conjugation pathway, altering the acidity (predicted pKa shift of approximately +0.3 to +0.5 units relative to the para isomer based on Hammett σmeta vs. σpara values) and the trajectory of hydrogen-bond donors/acceptors . Supplier-reported melting point for the target compound is approximately 150–160 °C, compared to the para isomer which is reported as a solid with distinct thermal behavior (exact comparative melting data not published) .

Meta vs. Para Substitution

Computational prediction

Target (Meta)pKa ~4.0–4.2; m.p. 150–160 °C

vs

Comparator (Para)pKa ~3.7–3.9; distinct thermal profile

Supports regioisomeric property review

Estimated ΔpKa ≈ +0.3 to +0.5; spatial orientation may impact formulation and assay behavior

Evidence Dimension	Regioisomeric substitution pattern (meta vs. para) and predicted pKa
Target Compound Data	Meta-substituted; predicted pKa (benzoic acid) ~4.0–4.2 (estimated); m.p. ~150–160 °C
Comparator Or Baseline	Para-substituted isomer (CAS 18510-65-1); predicted pKa ~3.7–3.9 (estimated); m.p. data not publicly benchmarked
Quantified Difference	Estimated ΔpKa ≈ +0.3 to +0.5; spatial orientation of carboxylate differs by ~120°
Conditions	Computational prediction based on Hammett substituent constants; melting point from vendor technical datasheet

Why This Matters

Even modest pKa shifts and altered carboxylate geometry can affect solubility, passive permeability, and salt formation, directly impacting formulation screening and biochemical assay behavior.

Free Carboxylic Acid vs. Ester Derivatives: Synthetic Advantage

The target compound bears a free carboxylic acid, enabling direct amide coupling, hydrazide formation, or salt generation without a deprotection step. In contrast, the methyl ester (CAS 61958-73-4), ethyl ester (CAS 1073561-04-2), and 2,2,2-trifluoroethyl ester (CAS 61958-75-6) analogs require saponification prior to conjugation, adding a synthetic step and potentially compromising acid-sensitive triazine functionality . The free acid also supports aqueous solubility under mildly basic conditions (predicted logD7.4 ≈ 0.5–1.0 lower than the methyl ester, consistent with increased ionization), which is advantageous for biochemical assays conducted at physiological pH .

Free Acid vs. Ester Derivatives

Synthesis context

Target (Free Acid)One-step amide coupling; logD7.4 ≈ 0.5–1.5

vs

Comparator (Esters)Requires saponification; logD7.4 ≈ 1.5–2.5

Supports efficient synthetic workflow

Eliminates a protecting-group step; experimental logD validation pending

Evidence Dimension	Functional group availability for one-step conjugation
Target Compound Data	Free carboxylic acid; one-step amide coupling; predicted logD7.4 ≈ 0.5–1.5 (estimated)
Comparator Or Baseline	Methyl ester (CAS 61958-73-4); requires saponification; predicted logD7.4 ≈ 1.5–2.5 (estimated)
Quantified Difference	Estimated ΔlogD7.4 ≈ 1.0 unit lower for target; eliminates one synthetic step
Conditions	In silico prediction using fragment-based logD contributions; experimental validation pending

Why This Matters

For medicinal chemistry programs requiring rapid SAR exploration, the free acid eliminates a protecting-group manipulation and its associated yield loss, offering a more efficient path to amide-based analogs.

Triazinedione Core as GABAB PAM Scaffold

Triazinedione derivatives are established as GABAB receptor modulators, with multiple patents disclosing compounds bearing N2-aryl and N4-benzyl substituents that exhibit potent positive allosteric modulation [1] [2]. While the target compound itself has not been assayed in published GABAB functional studies, its core scaffold (1,2,4-triazine-3,5-dione with N2-benzyl linkage) maps directly onto the general Markush structure claimed in US 8,344,138 B2 and US 2013/0123262 A1. Structurally elaborated analogs within this patent family demonstrate EC50 values in the low nanomolar range in GTPγS binding assays, establishing a quantitative framework for the scaffold's intrinsic potential [1].

GABAB PAM Scaffold Mapping

Class-level inference

Core scaffold maps onto patent Markush structures with reported low-nM EC50 range in GTPγS assays

Supports scaffold-based library design for allosteric modulator screening

Direct functional data for this specific compound not available; patent-derived context

Evidence Dimension	GABAB receptor positive allosteric modulator activity of structurally related triazinediones
Target Compound Data	Core scaffold present in GABAB PAM patent claims; specific EC50 not reported for this compound
Comparator Or Baseline	Exemplified patent compounds (e.g., N-[3-[4-[(4-chlorophenyl)methyl]-6-(hydroxymethyl)-3,5-dioxo-1,2,4-triazin-2-yl]phenyl]acetamide) with EC50 < 100 nM in GTPγS assays
Quantified Difference	Not calculable for this specific compound; class-level EC50 range spans 10 nM – 1 µM depending on substitution
Conditions	GTPγS binding assay using recombinant GABAB receptor; patent data

Why This Matters

Procurement of the target compound is justified for medicinal chemistry teams building GABAB-focused compound libraries, where the free carboxylic acid offers a derivatization entry point distinct from the amide- and nitrile-bearing analogs exemplified in the patent literature.

• [1] Addex Pharma S.A. Triazinedione derivatives as GABAB receptor modulators. US Patent 8,344,138 B2, 2013. View Source
• [2] Campo, B.; Gibelin, A.; Mhalla, K.; Riguet, E. Novel triazinedione derivatives as GABAB receptor modulators. US Patent Application 2013/0123262 A1, 2013. View Source

Triazinedione Core: PK1 Antagonism & Herbicidal Activity

Triazinediones have been independently validated as prokineticin 1 (PK1) receptor antagonists with IC50 values in the nanomolar range, and as herbicidal agents in agricultural patent literature [1] [2] [3]. In the PK1 antagonist series, guanidine-functionalized triazinediones inhibited the PK1-invoked prosecretory response in rat ileum tissue with IC50 values ranging from 50 nM to 500 nM [1]. Although the target compound contains a benzoic acid side chain rather than a guanidine, the conserved triazinedione core represents the pharmacophore anchor, and the carboxylic acid functionality provides an alternative vector for target engagement optimization. A structurally related 2-chloro-5-triazinedione-benzoic acid derivative (CAS 524712-41-2) has been further elaborated to yield P2X7 antagonists with IC50 of 398 nM, demonstrating that the benzoic acid-triazinedione architecture is compatible with potent receptor-level activity [4].

PK1 Antagonism & Herbicidal Core

Class-level inference

Triazinedione core validated as a privileged scaffold; reported PK1 IC50 range 50–500 nM; established herbicidal activity

Supports multi-target screening across GPCR and agrochemical families

Specific activity for target compound requires experimental validation

Evidence Dimension	Prokineticin 1 receptor antagonism and herbicidal activity of triazinedione class
Target Compound Data	Triazinedione core with benzoic acid side chain; specific PK1 IC50 not reported
Comparator Or Baseline	Guanidine triazinediones (PK1 IC50 50–500 nM); 2-chloro-5-triazinedione-benzamide (P2X7 IC50 398 nM); 1-amino-3-(2,2-dimethylpropyl)-6-ethylthio-1,3,5-triazine-2,4-dione (herbicidal active)
Quantified Difference	Not calculable for target compound; class-level PK1 IC50 range 50–500 nM; P2X7 IC50 398 nM for elaborated analog
Conditions	PK1: rat ileum tissue prosecretory assay; P2X7: human THP1 cells, BzATP-induced ethidium uptake; herbicidal: cereal cultivation field trials

Why This Matters

The triazinedione core is a multi-target privileged structure, and the target compound's free carboxylic acid represents a synthetically accessible starting point for exploring structure-activity relationships across GPCR and agrochemical target families.

• [1] Ralbovsky, J.L.; Lisko, J.G.; Palmer, J.M.; Mabus, J.; Chevalier, K.M.; Schulz, M.J.; Dyatkin, A.B.; Miskowski, T.A.; Coats, S.J.; Hornby, P.; He, W. Triazinediones as prokineticin 1 receptor antagonists. Part 1: SAR, synthesis and biological evaluation. Bioorg. Med. Chem. Lett. 2009, 19, 2661–2663. View Source
• [2] Synthesis of aryl-1,2,4-triazine-3,5-diones as antagonists of the gonadotropin-releasing hormone receptor. Bioorg. Med. Chem. Lett. 2005, 15, 4365–4368. View Source
• [3] Canadian Patent CA 1163109. Selective herbicidal agents based on a triazinedione, 1984. View Source
• [4] BindingDB entry BDBM50344747. 2-Chloro-5-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)-N-((1-hydroxycyclohexyl)methyl)benzamide: P2X7 IC50 398 nM. View Source

Top Application Scenarios for Triazinedione-Benzoic Acid

GABAB PAM Library Synthesis

The target compound serves as a key carboxylic acid building block for amide-focused library synthesis targeting GABAB receptor PAM activity. Its N2-meta-benzoic acid architecture maps onto the patent-defined triazinedione pharmacophore claimed by Addex Pharma [1]. Researchers can directly couple the free acid with diverse amine fragments to generate analogs for allosteric modulator screening, bypassing the ester hydrolysis step required when using the methyl or ethyl ester precursors .

Prokineticin Receptor Antagonist Lead Optimization

Given that closely related guanidine-triazinediones exhibit PK1 receptor antagonism with IC50 values of 50–500 nM [2], the target compound provides a structurally differentiated entry point for SAR exploration. The carboxylic acid group can be elaborated into amides, hydrazides, or reverse amides to probe the PK1 binding pocket, potentially yielding antagonists with improved selectivity over PK2 or reduced molecular weight relative to the guanidine series.

Herbicidal Screening with Triazinedione Intermediates

Triazinedione derivatives have demonstrated synergistic herbicidal activity in cereal crop protection [3]. The target compound's free carboxylic acid allows conjugation with agrochemical amine fragments or metal salt formation, enabling the synthesis of novel triazinedione-based herbicides. Its meta-substitution pattern offers a distinct steric profile compared to the para-substituted isomer, which may translate into differentiated weed selectivity.

Azauracil-Based Chemical Biology Probes

The 1,2,4-triazine-3,5-dione core is structurally related to 6-azauracil, a known inhibitor of orotidine-5'-phosphate decarboxylase. The target compound's benzoic acid handle supports bioconjugation (e.g., via amide linkage to fluorescent dyes, biotin, or photoaffinity labels), enabling the development of chemical biology probes for target identification studies [4]. Procurement of the free acid eliminates the need for ester deprotection under conditions that may degrade the triazinedione ring.

Application

Selection Property

Validation Focus

GABAB PAM Library Synthesis

Carboxylic acid derivatization entry point

Patent Markush scaffold mapping

Prokineticin Receptor SAR

Structurally differentiated entry point

PK1 binding pocket analysis

Herbicidal Screening

Amide and salt formation compatibility

Crop selectivity analysis

Chemical Probe Development

Bioconjugation compatibility

Target identification validation

• [1] Addex Pharma S.A. Triazinedione derivatives as GABAB receptor modulators. US Patent 8,344,138 B2, 2013. View Source
• [2] Ralbovsky, J.L.; et al. Triazinediones as prokineticin 1 receptor antagonists. Part 1. Bioorg. Med. Chem. Lett. 2009, 19, 2661–2663. View Source
• [3] Canadian Patent CA 1163109. Selective herbicidal agents based on a triazinedione, 1984. View Source
• [4] Pflimlin, E.; et al. Combinatorial Aid for Underprivileged Scaffolds: Solution and Solid-phase Strategies for a Rapid and Efficient Access To Novel Aza-diketopiperazines (Aza-DKP). Core.ac.uk. View Source